Cas no 2171882-33-8 (5-(hydroxymethyl)-3-methyl-3-(3-methylbutyl)-1,2,3,4-tetrahydropyridine-2,4-dione)

• Product Name: 5-(hydroxymethyl)-3-methyl-3-(3-methylbutyl)-1,2,3,4-tetrahydropyridine-2,4-dione
• CAS No: 2171882-33-8
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 6422934
• PubChem ID: 165551635
• Update Time: 2025-05-20

5-(hydroxymethyl)-3-methyl-3-(3-methylbutyl)-1,2,3,4-tetrahydropyridine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(hydroxymethyl)-3-methyl-3-(3-methylbutyl)-1,2,3,4-tetrahydropyridine-2,4-dione
• EN300-1620910
• 2171882-33-8

• Inchi： 1S/C12H19NO3/c1-8(2)4-5-12(3)10(15)9(7-14)6-13-11(12)16/h6,8,14H,4-5,7H2,1-3H3,(H,13,16)
• InChI Key： UNUQDRRJTVRKAB-UHFFFAOYSA-N
• SMILES： O=C1C(CO)=CNC(C1(C)CCC(C)C)=O

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4Ų

Additional information on 5-(hydroxymethyl)-3-methyl-3-(3-methylbutyl)-1,2,3,4-tetrahydropyridine-2,4-dione

Introduction to 5-(hydroxymethyl)-3-methyl-3-(3-methylbutyl)-1,2,3,4-tetrahydropyridine-2,4-dione (CAS No. 2171882-33-8)

5-(hydroxymethyl)-3-methyl-3-(3-methylbutyl)-1,2,3,4-tetrahydropyridine-2,4-dione is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2171882-33-8, belongs to the tetrahydropyridine class of molecules, which are well-known for their role in various pharmacological applications. The presence of multiple functional groups, including a hydroxymethyl group and a diketone moiety, makes this molecule a versatile scaffold for further chemical modifications and biological investigations.

The structural framework of 5-(hydroxymethyl)-3-methyl-3-(3-methylbutyl)-1,2,3,4-tetrahydropyridine-2,4-dione consists of a seven-membered saturated ring with substituents that contribute to its overall reactivity and interaction with biological targets. The hydroxymethyl group at the 5-position introduces a potential site for hydrogen bonding or esterification, while the diketone moiety at the 2 and 4 positions can participate in redox reactions or act as a Michael acceptor. These features make the compound an attractive candidate for drug discovery programs targeting neurological and cardiovascular diseases.

In recent years, there has been growing interest in tetrahydropyridine derivatives due to their demonstrated efficacy in modulating enzyme activity and receptor binding. Specifically, compounds with similar structural motifs have been explored for their potential in treating conditions such as depression, anxiety, and hypertension. The 5-(hydroxymethyl)-3-methyl-3-(3-methylbutyl)-1,2,3,4-tetrahydropyridine-2,4-dione (CAS No. 2171882-33-8) is being investigated as a possible lead compound in the development of novel therapeutics that leverage its unique pharmacophoric features.

One of the most compelling aspects of this compound is its potential to interact with multiple biological pathways simultaneously. The combination of the hydroxymethyl and diketone functional groups allows for diverse chemical derivatization strategies, enabling researchers to fine-tune its pharmacological profile. For instance, modifications at the 3-position methyl group or the 3-methylbutyl side chain could enhance solubility or metabolic stability while preserving target affinity. Such flexibility is crucial in drug development pipelines where optimizing bioavailability and minimizing off-target effects are paramount.

Recent studies have highlighted the importance of tetrahydropyridine derivatives in modulating neurotransmitter systems. For example, analogs of this compound have shown promise in preclinical models as potential treatments for neurodegenerative disorders by interacting with acetylcholinesterase or butyrylcholinesterase enzymes. The specific arrangement of substituents in 5-(hydroxymethyl)-3-methyl-3-(3-methylbutyl)-1,2,3,4-tetrahydropyridine-2,4-dione may confer unique advantages over existing drugs by offering improved selectivity or reduced side effects.

The synthesis of this compound involves multi-step organic transformations that require careful control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions to form the tetrahydropyridine core followed by functional group interconversions to introduce the hydroxymethyl and diketone moieties. Advances in catalytic methods have enabled more efficient routes to these complex molecules without compromising enantioselectivity—a critical factor for many pharmaceutical applications.

In addition to its pharmacological potential,5-(hydroxymethyl)-3-methyl-3-(3-methylbutyl)-1,2,3,4-tetrahydropyridine-2,4-dione (CAS No. 2171882-33-8) may find utility as an intermediate in larger synthetic schemes or as a building block for more complex derivatives with tailored properties. Its rigid seven-membered ring provides stability while allowing functional groups at other positions to influence biological activity through steric or electronic effects.

The compound's solubility profile presents another area of interest for medicinal chemists seeking to optimize drug delivery systems. By adjusting substituent sizes or introducing polar groups strategically,5-(hydroxymethyl)-3-methyl-3-(3-methylbutyl)-1,2,3,4-tetrahydropyridine-2,4-dione could be adapted for formulations requiring oral administration, parenteral injection, or topical application depending on therapeutic needs.

As research continues into new therapeutic agents,5-(hydroxymethyl)-3-methyl-3-(3-methylbutyl)-1, 2, 3, 4-tetrahydropyridine- (CAS No.) -dione is poised to play an important role in drug discovery efforts across multiple therapeutic areas including central nervous system disorders, cardiovascular diseases, and metabolic conditions where modulation of enzyme function or receptor activity is key.